Cas no 2172385-96-3 (2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-yl-N-methylformamido}acetic acid)

• Product Name: 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-yl-N-methylformamido}acetic acid
• CAS No: 2172385-96-3
• MF: C₂₃H₂₄N₂O₆
• MW: 424.446466445923
• CID: 6320679
• PubChem ID: 165548949
• Update Time: 2025-11-01

2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-yl-N-methylformamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-yl-N-methylformamido}acetic acid
• 2-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-3-yl]-N-methylformamido}acetic acid
• EN300-1486458
• 2172385-96-3

• Inchi： 1S/C23H24N2O6/c1-25(10-21(26)27)22(28)19-11-30-13-20(19)24-23(29)31-12-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-9,18-20H,10-13H2,1H3,(H,24,29)(H,26,27)
• InChI Key： JWKHPWWEQWNIRG-UHFFFAOYSA-N
• SMILES： O1CC(C(C(N(C)CC(=O)O)=O)C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 424.16343649g/mol
• Monoisotopic Mass: 424.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 663
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-yl-N-methylformamido}acetic acid

Recent Advances in the Application of 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-yl-N-methylformamido}acetic acid (CAS: 2172385-96-3) in Chemical Biology and Pharmaceutical Research

The compound 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-yl-N-methylformamido}acetic acid (CAS: 2172385-96-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the oxolan-3-yl moiety makes it particularly valuable for applications in solid-phase peptide synthesis (SPPS) and the development of novel therapeutics.

Recent studies have highlighted the role of this compound in the synthesis of complex peptides and peptidomimetics. Researchers have utilized its structural versatility to design and synthesize peptide-based drugs with enhanced stability and bioavailability. The Fmoc group, in particular, has been instrumental in facilitating the stepwise assembly of peptides, while the oxolan-3-yl moiety contributes to the conformational stability of the resulting molecules. These properties make 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-yl-N-methylformamido}acetic acid a valuable tool for medicinal chemists.

In a recent publication in the Journal of Medicinal Chemistry, a team of researchers demonstrated the utility of this compound in the synthesis of a novel class of antimicrobial peptides. The study reported that peptides synthesized using this intermediate exhibited potent activity against multidrug-resistant bacterial strains. The researchers attributed this enhanced activity to the improved conformational rigidity imparted by the oxolan-3-yl group, which likely facilitates better interaction with bacterial cell membranes.

Another significant application of this compound has been in the field of targeted drug delivery. A study published in Bioconjugate Chemistry detailed the use of 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-yl-N-methylformamido}acetic acid as a linker molecule in the development of antibody-drug conjugates (ADCs). The researchers found that the compound's stability under physiological conditions and its ability to form stable amide bonds made it an ideal candidate for conjugating cytotoxic agents to monoclonal antibodies. This approach has shown promise in improving the therapeutic index of ADCs by reducing off-target effects.

Further investigations into the pharmacokinetic properties of this compound have revealed its potential for oral bioavailability. A preclinical study conducted by a pharmaceutical company demonstrated that derivatives of 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-yl-N-methylformamido}acetic acid exhibited favorable absorption profiles in animal models. These findings suggest that the compound could be leveraged to develop orally active peptide-based drugs, addressing a major challenge in the field.

In conclusion, 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-yl-N-methylformamido}acetic acid (CAS: 2172385-96-3) represents a versatile and valuable building block in chemical biology and pharmaceutical research. Its applications span from peptide synthesis to targeted drug delivery, with recent studies underscoring its potential in addressing unmet medical needs. Continued research into its properties and derivatives is likely to yield further innovations in drug development and therapeutic strategies.